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Compound of Interest

Compound Name:
2,6-Difluoro-3-hydroxybenzoic

acid

Cat. No.: B1582754 Get Quote

The incorporation of fluorine into organic molecules is a cornerstone of modern drug discovery,

profoundly altering the physicochemical and biological properties of active pharmaceutical

ingredients (APIs).[1][2] The strategic placement of fluorine atoms can enhance metabolic

stability, improve bioavailability, and increase binding affinity.[3][4] 2,6-Difluoro-3-
hydroxybenzoic acid stands as a valuable building block in this domain, utilized by

researchers and drug development professionals in the synthesis of complex molecular

architectures.[4][5]

However, the same unique chemical properties that make fluorinated compounds valuable

necessitate a rigorous and informed approach to their handling.[1] This guide provides a

comprehensive, in-depth technical overview of the safety protocols, handling procedures, and

emergency responses pertinent to 2,6-Difluoro-3-hydroxybenzoic acid. It is designed to

empower researchers, scientists, and drug development professionals with the knowledge to

work with this compound safely and effectively, grounding every recommendation in

established safety principles and authoritative data.

Section 1: Compound Profile and Physicochemical
Properties
A thorough understanding of a compound's physical and chemical properties is the foundation

of its safe handling.
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Chemical Structure:
Caption: Chemical structure of 2,6-Difluoro-3-hydroxybenzoic acid.

Physicochemical Data Summary:
The following table summarizes the key physical and chemical properties of 2,6-Difluoro-3-
hydroxybenzoic acid and its analogues.

Property Value Source(s)

Molecular Formula C₇H₄F₂O₃ [6]

Molecular Weight 174.10 g/mol

Appearance Solid

GHS Hazard Statements H315, H319, H335 [6]

InChI Key
FZHSZDCTILICIX-

UHFFFAOYSA-N

Note: Properties can vary slightly between suppliers and batches. Always refer to the specific

Safety Data Sheet (SDS) for the material in use.

Section 2: Hazard Identification and Comprehensive
Risk Assessment
Based on aggregated GHS information, 2,6-Difluoro-3-hydroxybenzoic acid is classified as a

hazardous substance. The primary hazards are:

H315: Causes skin irritation.[6][7]

H319: Causes serious eye irritation.[6][7]

H335: May cause respiratory irritation.[6]

Causality of Hazards: The acidic nature of the carboxylic group, combined with the electron-

withdrawing effects of the fluorine atoms, contributes to its irritant properties. As a fine powder,
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it can also become airborne, posing an inhalation risk.

A Systematic Approach to Risk Mitigation:
A proactive risk assessment is paramount before commencing any work. The following

workflow provides a structured system for evaluating and controlling hazards.

Step 1: Identify Hazards
(e.g., Skin/Eye/Respiratory Irritation)

Step 2: Assess Risks
(Evaluate exposure potential during weighing, transfer, reaction)

Analyze potential harm

Step 3: Implement Controls
(Engineering, Administrative, PPE)

Select appropriate safeguards

Step 4: Document & Review
(Update protocols based on observations)

Ensure continuous improvement

Click to download full resolution via product page

Caption: A four-step workflow for laboratory risk assessment.
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Section 3: Protocols for Safe Handling and
Exposure Control
Adherence to strict handling protocols is non-negotiable. The following procedures are

designed to minimize exposure and ensure a safe laboratory environment.

Engineering Controls: The First Line of Defense
Your primary barrier against exposure is a well-maintained engineering control system.

Ventilation: Always handle 2,6-Difluoro-3-hydroxybenzoic acid within a certified chemical

fume hood or a powder containment hood to control airborne dust.[6][8] Ensure the sash is

positioned at the appropriate height to maximize capture efficiency.

Emergency Equipment: Confirm that a safety shower and an emergency eyewash station

are readily accessible and have been recently tested.[6]

Personal Protective Equipment (PPE): A Necessary
Barrier
PPE is essential to prevent direct contact.[1][6] The selection of appropriate PPE should be

based on a thorough risk assessment.

Eye and Face Protection: Wear chemical splash goggles that conform to ANSI Z87.1 or EN

166 standards.[6][9] When there is a significant risk of splashing or dust generation, a face

shield should be worn in addition to goggles.[6]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile) and ensure they are inspected

for defects before each use.[6][10] Change gloves immediately if they become contaminated.

For tasks with a higher risk of exposure, consider double-gloving.[1]

Body Protection: A standard laboratory coat is required. For larger quantities, a chemical-

resistant apron may be necessary. Ensure clothing is laundered separately from personal

items.[10]

Respiratory Protection: If engineering controls are insufficient or during a large spill cleanup,

a NIOSH-approved respirator with an appropriate particulate filter may be required.[6]
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Respirator use must be part of a formal respiratory protection program.[11]

Step-by-Step Handling Protocol for Solid Compound
Preparation: Don all required PPE before entering the designated handling area.

Designated Area: Demarcate a specific area within the fume hood for handling the

compound.

Weighing: Use a spatula to carefully transfer the solid to a tared container. Avoid creating

dust clouds.[10] Use smooth, deliberate motions.

Transfer: If transferring the solid to a reaction vessel, do so carefully to prevent spillage.

Post-Handling: Tightly seal the source container immediately after use.[10]

Decontamination: Clean the spatula and the handling area with an appropriate solvent and

wipe-down. Dispose of contaminated wipes as hazardous waste.

Hygiene: After completing the task and removing PPE, wash hands thoroughly with soap and

water.[6][10] Do not eat, drink, or smoke in the laboratory.[6]

Section 4: Storage and Chemical Incompatibility
Proper storage is critical for maintaining the compound's integrity and preventing hazardous

reactions.

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[6][8] Keep away from sources of ignition and direct sunlight.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[12] Contact with these substances can lead to vigorous, exothermic reactions or

degradation of the compound.

Section 5: Comprehensive Emergency Procedures
Immediate and correct response to an emergency can significantly mitigate harm.
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First Aid Measures
In all cases of exposure, seek prompt medical attention and provide the attending physician

with the Safety Data Sheet.[13]

Exposure Route First Aid Protocol

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids open to ensure complete

irrigation.[10][12] Remove contact lenses if

present and easy to do.[12] Seek immediate

medical attention.[13]

Skin Contact

Immediately flush the affected area with large

amounts of water for at least 15 minutes.[1]

Remove any contaminated clothing while under

a safety shower.[11] If irritation persists, seek

medical attention.[7]

Inhalation

Move the affected person to fresh air

immediately.[9][12] If breathing is difficult,

administer oxygen if you are trained to do so.[1]

Seek immediate medical attention.[13]

Ingestion

Do NOT induce vomiting.[6] If the person is

conscious, rinse their mouth with water and

have them drink plenty of water.[12] Never give

anything by mouth to an unconscious person.[6]

Seek immediate medical attention.

Chemical Spill Response
Proper spill response depends on the scale and nature of the incident.[14]
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Minor Spill Protocol Major Spill Protocol

Spill Occurs

Assess Severity
(Quantity, Location, Exposure?)

Minor Spill
(Small amount, contained, no personnel exposure)

Is it minor?

Major Spill
(Large amount, uncontained, personnel exposure, fire risk)

Is it major?

Self-Cleanup Protocol Emergency Response Protocol

Alert others in the immediate area [10]

Don appropriate PPE (gloves, goggles, lab coat) [9]

Cover spill with absorbent material or gently sweep up solid [3, 7]

Collect residue into a sealed, labeled hazardous waste container [8]

Decontaminate area with soap and water [7]

Evacuate the immediate area [3, 7]

Alert supervisor and contact institutional EHS/Emergency Response [3]

Attend to any injured or contaminated persons [8]

Restrict access to the area [1]

Click to download full resolution via product page

Caption: Decision tree for responding to a chemical spill.

Section 6: Waste Disposal Considerations
Proper disposal is a critical final step in the chemical lifecycle.

Hazardous Waste: All unused 2,6-Difluoro-3-hydroxybenzoic acid and any materials

contaminated with it (e.g., gloves, weighing paper, absorbent materials) must be disposed of

as hazardous chemical waste.[1][11]

Containerization: Collect waste in a clearly labeled, sealed, and compatible container.[14]

Regulations: Follow all institutional, local, and national regulations for hazardous waste

disposal. Contact your institution's Environmental Health and Safety (EHS) office for specific

guidance.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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